Cas no 396721-44-1 (N-2-(3,5-dimethylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-2,6-difluorobenzamide)

• Product Name: N-2-(3,5-dimethylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-2,6-difluorobenzamide
• CAS No: 396721-44-1
• MF: C₂₀H₁₇F₂N₃OS
• MW: 385.430289983749
• CID: 5996584
• PubChem ID: 3339108
• Update Time: 2025-08-05

N-2-(3,5-dimethylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-2,6-difluorobenzamide Chemical and Physical Properties

Names and Identifiers

• N-2-(3,5-dimethylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-2,6-difluorobenzamide
• N-(2-(3,5-dimethylphenyl)-2,6-dihydro-4H-thieno[3,4-c]pyrazol-3-yl)-2,6-difluorobenzamide
• Benzamide, N-[2-(3,5-dimethylphenyl)-2,6-dihydro-4H-thieno[3,4-c]pyrazol-3-yl]-2,6-difluoro-
• Oprea1_229854
• N-[2-(3,5-dimethylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-2,6-difluorobenzamide
• 396721-44-1
• N-[2-(3,5-dimethylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]-2,6-difluorobenzamide
• AKOS024599688
• N-(2-(3,5-dimethylphenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-2,6-difluorobenzamide
• F0778-0167

• Inchi： 1S/C20H17F2N3OS/c1-11-6-12(2)8-13(7-11)25-19(14-9-27-10-17(14)24-25)23-20(26)18-15(21)4-3-5-16(18)22/h3-8H,9-10H2,1-2H3,(H,23,26)
• InChI Key： ZWOIAHVLVABCOI-UHFFFAOYSA-N
• SMILES： C(NC1N(C2=CC(C)=CC(C)=C2)N=C2CSCC2=1)(=O)C1=C(F)C=CC=C1F

Computed Properties

• Exact Mass: 385.10603967g/mol
• Monoisotopic Mass: 385.10603967g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 533
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 72.2Ų

Experimental Properties

• Density: 1.39±0.1 g/cm3(Predicted)
• Boiling Point: 494.8±45.0 °C(Predicted)
• pka: 10.74±0.20(Predicted)

Additional information on N-2-(3,5-dimethylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-2,6-difluorobenzamide

N-2-(3,5-Dimethylphenyl)-2H,4H,6H-Thieno[3,4-c]Pyrazol-3-Yl-2,6-DifluoroBenzamide: A Comprehensive Overview

The compound N-2-(3,5-dimethylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl-2,6-difluoroBenzamide (CAS No. 396721-44-1) is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound belongs to the class of thienopyrazole derivatives and exhibits unique structural and functional properties due to its complex heterocyclic framework and fluorinated benzamide substituent.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound through multi-step reactions involving strategic coupling and cyclization processes. The incorporation of the thieno[3,4-c]pyrazole ring system introduces a rigid and aromatic structure that enhances the molecule's stability and electronic properties. Additionally, the 2,6-difluoroBenzamide group imparts fluorine's electronegativity into the molecule, further modulating its reactivity and functionality.

One of the most promising applications of this compound lies in its potential as a precursor for advanced materials. Researchers have explored its use in constructing two-dimensional materials such as graphene analogs due to its planar structure and conjugated π-system. The thienopyrazole core provides an ideal platform for π-conjugation, making it a valuable candidate for organic electronics.

Moreover, the compound has shown remarkable catalytic activity in certain organocatalytic reactions. The presence of nitrogen atoms within the thienopyrazole ring facilitates hydrogen bonding and Lewis acidity properties, enabling it to act as an efficient catalyst in asymmetric synthesis. Recent studies have demonstrated its effectiveness in promoting enantioselective aldol reactions under mild conditions.

In terms of biological applications, this compound has been investigated for its potential as a drug delivery agent. The fluorinated benzamide group enhances lipophilicity without compromising solubility in aqueous media. This property makes it an attractive candidate for designing drug carriers that can efficiently deliver therapeutic agents across biological membranes.

From a structural perspective, the molecule's symmetry and conjugation are key factors contributing to its stability. The thieno[3,4-c]pyrazole system is particularly notable for its ability to engage in supramolecular interactions such as π-stacking and van der Waals forces. These interactions are crucial for self-assembling structures that are essential in nanotechnology applications.

Recent computational studies have provided deeper insights into the electronic properties of this compound. Density functional theory (DFT) calculations reveal that the molecule exhibits a high degree of electron delocalization across its conjugated system. This characteristic makes it suitable for applications in optoelectronics where efficient charge transport is required.

The synthesis of N-2-(3,5-dimethylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-Yl-2,6-DifluoroBenzamide involves a series of carefully optimized steps to ensure high yield and purity. Key intermediates include substituted pyrazoles and thienopyrazoles that undergo subsequent fluorination and amidation reactions under controlled conditions.

In conclusion, N-2-(3,5-dimethylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-Yl-2,6-DifluoroBenzamide (CAS No. 396721-44-1) represents a cutting-edge molecule with diverse applications spanning materials science, catalysis